Cas no 1780351-32-7 (methyl 5-(1,4-diazepan-1-yl)pyrazine-2-carboxylate)

• Product Name: methyl 5-(1,4-diazepan-1-yl)pyrazine-2-carboxylate
• CAS No: 1780351-32-7
• MF: C₁₁H₁₆N₄O₂
• MW: 236.270341873169
• CID: 6049390
• PubChem ID: 83850862
• Update Time: 2024-01-12

methyl 5-(1,4-diazepan-1-yl)pyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(1,4-diazepan-1-yl)pyrazine-2-carboxylate
• 2-Pyrazinecarboxylic acid, 5-(hexahydro-1H-1,4-diazepin-1-yl)-, methyl ester
• EN300-14174365
• 1780351-32-7

• Inchi： 1S/C11H16N4O2/c1-17-11(16)9-7-14-10(8-13-9)15-5-2-3-12-4-6-15/h7-8,12H,2-6H2,1H3
• InChI Key： UJRBIRBPKFBTFE-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)=NC=C(N2CCCNCC2)N=C1

Computed Properties

• Exact Mass: 236.12732577g/mol
• Monoisotopic Mass: 236.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• Density: 1.182±0.06 g/cm3(Predicted)
• Boiling Point: 424.5±45.0 °C(Predicted)
• pka: 9.86±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives